Deoxyandrographolide

• IUPAC Name: 4-[2-[(4aS,5R,6R,8aR)-6-hydroxy-5-(hydroxymethyl)-2,5,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalen-1-yl]ethyl]-2H-furan-5-one
• InChI: InChI=1S/C20H30O4/c1-13-4-7-16-19(2,10-8-17(22)20(16,3)12-21)15(13)6-5-14-9-11-24-18(14)23/h9,16-17,21-22H,4-8,10-12H2,1-3H3/t16-,17+,19-,20-/m0/s1
• InChI Key: DAXSYTVXDSOSIE-HNJRGHQBSA-N
• Canonical SMILES: CC1=C(C2(CCC(C(C2CC1)(C)CO)O)C)CCC3=CCOC3=O
• Isomeric SMILES: CC1=C([C@@]2(CC[C@H]([C@@]([C@H]2CC1)(C)CO)O)C)CCC3=CCOC3=O
• Molecular Formula: C20H30O4
• DSSTOX Substance ID: DTXSID60616868
• Molecular Weight: 334.4 g/mol
• CAS RN: 79233-15-1

Description

Deoxyandrographolide is a compound found in the herbs of Andrographis paniculata. It is a diterpenoid lactone and is one of the major bioactive constituents of this plant.

Synthesis Analysis

The synthesis of Deoxyandrographolide involves complex chemical processes. A study has shown that a rapid resolution liquid chromatography/time-of-flight tandem mass spectrometry (RRLC-TOF/MS) method was developed for qualitative and quantitative analysis of the major chemical constituents in Andrographis paniculata. Another study mentioned that a quantitative proton nuclear magnetic resonance technique has been successfully applied to quantify andrographolide, dehydroandrographolide, deoxyandrographolide and neoandrographolide in A. paniculata.

Chemical Reactions Analysis

Deoxyandrographolide, like other compounds in its class, undergoes various chemical reactions. For instance, it has been found that UDP-glucuronosyltransferase (UGT)-mediated phase II metabolism of these compounds is not fully understood.

Scientific Research Applications

Anti-Inflammatory Properties

. This is particularly important in the treatment of diseases where inflammation plays a key role.

Antidiabetic Effects

. This could potentially be used in the management and treatment of diabetes, a condition that affects millions of people worldwide.

Antimalarial Activity

. This suggests potential for its use in the development of new antimalarial drugs, which is crucial given the increasing resistance of malaria parasites to existing drugs.

Anticancer Properties

. .

Antifungal and Antibacterial Activities

. This suggests potential for its use in the treatment of various fungal and bacterial infections.

Antioxidant Effects

. Antioxidants are crucial in protecting the body’s cells from damage caused by free radicals, which are thought to play a role in heart disease, cancer, and other diseases.

Hypoglycemic Activities

. This could potentially be used in the management of blood sugar levels, particularly in individuals with diabetes.

Potential in Vascular Aging

. This could have significant implications for the treatment of cardiovascular diseases, which are often associated with aging.

Safety and Hazards

Deoxyandrographolide is considered toxic and can cause moderate to severe irritation to the skin and eyes. It should only be handled by personnel trained and familiar with handling potent active pharmaceutical ingredients.

Future Directions

There is ongoing research into the potential uses of Deoxyandrographolide and related compounds. For instance, there is interest in their potential antiviral properties. Additionally, research is being conducted into the use of nanoparticulate delivery systems for these compounds. These areas represent potential future directions for research into Deoxyandrographolide.

Mechanism of Action

Target of Action

Deoxyandrographolide, a derivative of andrographolide, has been found to exhibit antiviral activity against several viruses, including human papillomavirus (HPV), HIV, and HSV-1

Mode of Action

It is known that andrographolide and its derivatives, including deoxyandrographolide, inhibit viral infections by regulating the viral entry stage, gene replication, and the formation of mature functional proteins . It is reasonable to assume that deoxyandrographolide may share a similar mode of action.

Biochemical Pathways

Andrographolide and its derivatives are known to exhibit anti-inflammatory, anti-tumor, anti-diabetes, cardiovascular protection, neuroprotective, and hepatoprotective effects . These effects suggest that deoxyandrographolide may influence a variety of biochemical pathways related to these physiological processes.

Result of Action

One study found that deoxyandrographolide decreased angiotensin ii-induced aging biomarkers elevation of p16 and p21 in cells . This suggests that deoxyandrographolide may have anti-aging effects at the cellular level.